![molecular formula C17H21N3O3S2 B4613877 4-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)-N-ethylbenzenesulfonamide](/img/structure/B4613877.png)
4-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)-N-ethylbenzenesulfonamide
Overview
Description
4-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)-N-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O3S2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.10243389 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Endothelin Antagonists and Pharmacology
One study delves into the pharmacology of biphenylsulfonamide derivatives as endothelin-A (ETA) selective antagonists. These compounds, including structurally related analogs, show improved binding and functional activity against endothelin receptors, indicating potential applications in modulating cardiovascular functions and treating related diseases. Compound BMS-187308, for instance, demonstrated improved ETA binding affinity and functional activity, along with significant oral activity in inhibiting pressor effects caused by endothelin-1 infusion in rats, suggesting its potential as a therapeutic agent (N. Murugesan et al., 1998).
Synthesis and Properties
Another aspect of research focuses on the synthesis and properties of related compounds, such as 3-substituted 2H-1,2,4-benzothiadiazine 1,1-dioxides, obtained through reactions involving 2-aminobenzenesulfonamide. These studies provide insights into chemical synthesis methods and the potential applications of these compounds in developing new pharmacological agents (V. Chernykh et al., 1976).
Inhibition of Carbonic Anhydrase
Research has also explored sulfonamides' role as inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes. These inhibitors, including derivatives of 4-isothiocyanatobenzenesulfonamide, have shown potent in vitro inhibitory power against multiple CA isozymes. Their ability to lower intraocular pressure (IOP) in rabbit eyes suggests their potential use as novel antiglaucoma drugs, offering a promising avenue for therapeutic application in ophthalmology (Angela Casini et al., 2000).
Anticancer Properties
The synthesis and characterization of compounds such as (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide have been undertaken to explore their anticancer properties. Such compounds have been unexpectedly synthesized and characterized, indicating potential applications in cancer treatment through their novel chemical structures and bioactivities (Zhang et al., 2010).
Properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-[4-(ethylsulfamoyl)phenyl]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S2/c1-3-18-25(21,22)16-11-7-14(8-12-16)20-17(24)19-13-5-9-15(10-6-13)23-4-2/h5-12,18H,3-4H2,1-2H3,(H2,19,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKPDWRORQCECY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.